Cas no 631-45-8 (Tris(2-methylphenoxy)-sulfanylidene-λ5-phosphane)
631-45-8 structure
Product Name:Tris(2-methylphenoxy)-sulfanylidene-λ5-phosphane
Tris(2-methylphenoxy)-sulfanylidene-λ5-phosphane Chemical and Physical Properties
Names and Identifiers
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- tris(2-methylphenoxy)-sulfanylidene-λ5-phosphane
- Thiophosphorsaeure-O,O',O''-tri-o-tolylester
- Tri-o-cresyl phosphorothioate
- Tri-o-cresyl phosphorothionate
- tri-o-tolylthiophosphate
- Tri-o-cresyl thiophosphate
- thiophosphoric acid O,O',O''-tri-o-tolyl ester
- Tri-o-tolyl phosphorothioate
- O,O,O-tri-o-tolyl phosphorothioate
- O.O.O-Tri-o-tolyl-thiophosphat
- o-Tolyl phosphorothioate
- NSC57869
- O,O,O-Tris(2-methylphenyl) thiophosphate
- BRN 2170893
- tris(2-methylphenoxy)-thioxo-$l^{5}-phosphane
- Phosphorothioic acid, O,O,O-tri-o-tolyl ester
- 29U394B2VT
- AI3-25782
- Phosphorothioic acid, O,O,O-tris(2-methylphenyl) ester
- Tris(2-methylphenoxy)-sulfanylidene-lambda5-phosphane
- UNII-29U394B2VT
- NCIOpen2_007558
- 4-06-00-01980 (Beilstein Handbook Reference)
- O,O,O-TRI-O-TOLYL THIOPHOSPHATE
- SCHEMBL7100690
- 631-45-8
- Q27254439
- NSC-57869
- DTXSID00212429
- NSC 57869
- Tris(2-methylphenoxy)-sulfanylidene-λ5-phosphane
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- Inchi: 1S/C21H21O3PS/c1-16-10-4-7-13-19(16)22-25(26,23-20-14-8-5-11-17(20)2)24-21-15-9-6-12-18(21)3/h4-15H,1-3H3
- InChI Key: RJDVGKCBHFINOK-UHFFFAOYSA-N
- SMILES: S=P(OC1C=CC=CC=1C)(OC1C=CC=CC=1C)OC1C=CC=CC=1C
Computed Properties
- Exact Mass: 384.09503
- Monoisotopic Mass: 384.09490270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- PSA: 27.69
- LogP: 7.02370
Tris(2-methylphenoxy)-sulfanylidene-λ5-phosphane Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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